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Compound of Interest

Compound Name:
6-(Methoxymethyl)pyridine-2-

carboxylic acid

CAS No.: 354517-76-3

Cat. No.: B1451568

Get Quote

Executive Summary & Chemical Profile
6-(Methoxymethyl)pyridine-2-carboxylic acid (CAS: 354517-76-3) is a specialized

functionalized picolinic acid derivative. Unlike the common 6-methyl or 6-halo analogs, this

compound features a methoxymethyl ether arm at the ortho position relative to the pyridine

nitrogen. This structural modification introduces a hemilabile oxygen donor, significantly altering

the coordination geometry in transition metal catalysis and providing a unique polarity profile for

medicinal chemistry scaffolds.
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Property Data

IUPAC Name 6-(Methoxymethyl)pyridine-2-carboxylic acid

Common Name 6-(Methoxymethyl)picolinic acid

CAS Number 354517-76-3

Molecular Formula C₈H₉NO₃

Molecular Weight 167.16 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, MeOH, DCM; Sparingly

soluble in water (pH dependent)

pKa (Calc.) ~3.5 (Carboxylic acid), ~2.5 (Pyridine N)

Synthesis & Preparation Protocols
While commercially available, high-purity applications often require de novo synthesis or

rigorous purification to remove trace metal contaminants. The following protocols outline the

most robust synthetic routes.

Route A: Methylation of 6-(Hydroxymethyl)picolinic Acid
(Direct)
This is the preferred laboratory-scale route, utilizing the commercially available precursor 6-

(hydroxymethyl)picolinic acid (CAS 1197-10-0).

Mechanism: Selective O-methylation of the primary alcohol in the presence of a carboxylate

requires careful pH control or the use of a transient protecting group strategy to avoid

esterification.

Protocol:

Starting Material: Dissolve 6-(hydroxymethyl)picolinic acid (1.0 eq) in anhydrous DMF.
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Base: Add NaH (2.2 eq) slowly at 0°C. Note: The first equivalent deprotonates the carboxylic

acid; the second deprotonates the alcohol.

Alkylation: Add MeI (1.1 eq) dropwise at 0°C. Stir for 4 hours, allowing the reaction to warm

to RT.

Critical Control Point: Monitoring is essential. Over-alkylation leads to the methyl ester. If

the ester forms, a subsequent mild hydrolysis (LiOH/THF/H₂O) is required.

Workup: Quench with dilute HCl to pH 3-4. Extract with EtOAc (3x). The carboxylic acid

product will partition into the organic phase due to internal hydrogen bonding.

Purification: Recrystallize from minimal hot acetonitrile.

Route B: Desymmetrization of 2,6-Lutidine (Scale-Up)
For multi-gram scale-up, starting from 2,6-lutidine is more cost-effective but requires more

steps.

Workflow Visualization (DOT):
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Figure 1: Step-wise synthetic pathway from commodity starting material 2,6-lutidine.[1]

Application 1: Ligand Design in Catalysis
The 6-(methoxymethyl) substituent transforms the standard bidentate picolinate ligand into a

potentially tridentate (N, O, O') hemilabile system.

Coordination Chemistry Logic
Hard/Soft Character: The pyridine nitrogen (intermediate) and carboxylate oxygen (hard)

bind tightly to metals like Cu(II), Pd(II), and Ru(II).
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Hemilability: The ether oxygen is a weak donor. It can coordinate to satisfy the metal's

coordination number but easily dissociates to open a vacant site for substrate binding (e.g.,

in C-H activation cycles).

Protocol: Synthesis of Cu(II) Complex
Objective: Create a catalyst precursor for Chan-Lam coupling or C-H oxidation.

Reagents:

Ligand: 6-(Methoxymethyl)pyridine-2-carboxylic acid (2.0 mmol)

Metal Source: Cu(OAc)₂·H₂O (1.0 mmol)

Solvent: Methanol (10 mL)

Procedure:

Dissolve the ligand in MeOH. The solution will be clear/colorless.

Add the Cu(OAc)₂ solid in one portion. The solution will immediately turn deep

blue/turquoise (characteristic of Cu-N coordination).

Heat to reflux for 1 hour to ensure complete coordination and displacement of

acetate/water.

Cool to RT. Slow evaporation yields blue crystals of [Cu(L)2].

Validation:

IR Spectroscopy: Look for the shift in the Carbonyl stretch (C=O). Free acid ~1720 cm⁻¹

→ Bound carboxylate ~1650 cm⁻¹.

Solubility Check: The complex should be soluble in DCM/CHCl₃, unlike the inorganic

copper salt.
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Application 2: Medicinal Chemistry (Amide
Coupling)
In drug discovery, this motif is used as a bioisostere for 6-methylpicolinamides. The ether

oxygen provides an additional hydrogen bond acceptor site, potentially improving potency

against targets in the CNS (e.g., mGluR5 modulators).

Coupling Protocol (HATU Method)
Due to the steric bulk at the 6-position, standard carbodiimide couplings (EDC/NHS) can be

sluggish. HATU is recommended for high conversion.

Standard Operating Procedure (SOP):

Activation:

To a vial, add 6-(methoxymethyl)pyridine-2-carboxylic acid (1.0 eq), HATU (1.1 eq),

and anhydrous DMF (0.2 M concentration).

Add DIPEA (3.0 eq). Stir for 5 minutes. The solution should turn yellow.

Amine Addition:

Add the amine partner (1.0 - 1.2 eq).

Steric Note: If the amine is also sterically hindered (e.g., tert-butyl amine or ortho-

substituted aniline), heat the reaction to 50°C.

Monitoring:

Monitor by LC-MS.[2] The product will typically elute later than the acid but earlier than the

amine (if lipophilic).

Mass Spec: Look for [M+H]⁺.

Workup (Acid/Base Wash):

Dilute with EtOAc.
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Wash seq: 1N HCl (removes unreacted amine/DIPEA) → Sat. NaHCO₃ (removes

unreacted acid/HOBt byproduct) → Brine.

Dry over Na₂SO₄.

Steric Shielding Diagram:

Metal / Binding Pocket

Pyridine N

Strong Sigma Donor

Carboxylate

Anionic Binding

6-CH2OMe Group
(Steric Bulk + H-Bond Acceptor)

Weak/Hemilabile
Interaction

Ortho-Effect
(Restricts Rotation)

Click to download full resolution via product page

Figure 2: Interaction map showing the steric and electronic influence of the 6-methoxymethyl

group on the binding center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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